Piperazine, 1-(4-amino-7-chloro-6,8-dinitro-2-quinazolinyl)-4-(2-furanylcarbonyl)-, monohydrochloride
Piperazine, 1-(4-amino-7-chloro-6,8-dinitro-2-quinazolinyl)-4-(2-furanylcarbonyl)-, monohydrochloride
Brand Name:
Vulcanchem
CAS No.:
111218-75-8
VCID:
VC20861029
InChI:
InChI=1S/C17H14ClN7O6.ClH/c18-12-10(24(27)28)8-9-13(14(12)25(29)30)20-17(21-15(9)19)23-5-3-22(4-6-23)16(26)11-2-1-7-31-11;/h1-2,7-8H,3-6H2,(H2,19,20,21);1H
SMILES:
C1CN(CCN1C2=NC3=C(C(=C(C=C3C(=N2)N)[N+](=O)[O-])Cl)[N+](=O)[O-])C(=O)C4=CC=CO4.Cl
Molecular Formula:
C17H15Cl2N7O6
Molecular Weight:
484.2 g/mol
Piperazine, 1-(4-amino-7-chloro-6,8-dinitro-2-quinazolinyl)-4-(2-furanylcarbonyl)-, monohydrochloride
CAS No.: 111218-75-8
Cat. No.: VC20861029
Molecular Formula: C17H15Cl2N7O6
Molecular Weight: 484.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111218-75-8 |
|---|---|
| Molecular Formula | C17H15Cl2N7O6 |
| Molecular Weight | 484.2 g/mol |
| IUPAC Name | [4-(4-amino-7-chloro-6,8-dinitroquinazolin-2-yl)piperazin-1-yl]-(furan-2-yl)methanone;hydrochloride |
| Standard InChI | InChI=1S/C17H14ClN7O6.ClH/c18-12-10(24(27)28)8-9-13(14(12)25(29)30)20-17(21-15(9)19)23-5-3-22(4-6-23)16(26)11-2-1-7-31-11;/h1-2,7-8H,3-6H2,(H2,19,20,21);1H |
| Standard InChI Key | GKFGHPRJILUARA-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1C2=NC3=C(C(=C(C=C3C(=N2)N)[N+](=O)[O-])Cl)[N+](=O)[O-])C(=O)C4=CC=CO4.Cl |
| Canonical SMILES | C1CN(CCN1C2=NC3=C(C(=C(C=C3C(=N2)N)[N+](=O)[O-])Cl)[N+](=O)[O-])C(=O)C4=CC=CO4.Cl |
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